Cas no 15042-59-8 (1,3-Dioxane,2,4-dimethyl-, (2R,4S)-rel-)

• Product Name: 1,3-Dioxane,2,4-dimethyl-, (2R,4S)-rel-
• CAS No: 15042-59-8
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 216963
• PubChem ID: 13009
• Update Time: 2025-04-19

1,3-Dioxane,2,4-dimethyl-, (2R,4S)-rel- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane,2,4-dimethyl-, (2R,4S)-rel-
• cis-2,4-Dimethyl-1,3-dioxane
• (2S,4R)-2,4-Dimethyl-1,3-dioxane
• 1,3-dioxane, 2,4-dimethyl-, (2S,4R)-
• LogP
• SCHEMBL338488
• BRN 0102845
• D89707
• 1,3-DIOXANE, 2,4-DIMETHYL-
• NS00042545
• EINECS 212-162-1
• FT-0632911
• NSC-60701
• 2,4-Dimethyl-m-dioxane
• 2,4-Dimethyl-1,3-dioxane
• CS-0455518
• DTXSID40870769
• AKOS015842740
• NSC 60701
• m-Dioxane, 2,4-dimethyl-, trans-
• 2,4-dimethyl-[1,3]dioxane
• NSC60701
• 5-19-01-00072 (Beilstein Handbook Reference)
• trans-2,4-dimethyl-1,3-dioxane
• VREPYGYMOSZTKJ-UHFFFAOYSA-N
• 15042-59-8
• 766-20-1
• D0708
• m-Dioxane, 2,4-dimethyl-
• MFCD00023821

• Inchi： 1S/C6H12O2/c1-5-3-4-7-6(2)8-5/h5-6H,3-4H2,1-2H3
• InChI Key： VREPYGYMOSZTKJ-UHFFFAOYSA-N
• SMILES： O1C(C)OCCC1C

Computed Properties

• Exact Mass: 116.08373
• Monoisotopic Mass: 116.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 72.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• XLogP3: 1

Experimental Properties

• Density: 0.903
• Boiling Point: 116.5°Cat760mmHg
• Flash Point: 29.9°C
• Refractive Index: 1.398